Cas no 77434-43-6 (Beta-Casomorphin (1-6) (bovine))

• Product Name: Beta-Casomorphin (1-6) (bovine)
• CAS No: 77434-43-6
• MF: C₃₅H₄₄N₆O₈
• MW: 676.759268760681
• CID: 536071
• Update Time: 2025-06-14

Beta-Casomorphin (1-6) (bovine) Chemical and Physical Properties

Names and Identifiers

• L-Proline, L-tyrosyl-L-prolyl-L-phenylalanyl-L-prolylglycyl-
• L-Tyr-L-Pro-L-Phe-L-Pro-Gly-L-Pro-OH
• H-TYR-PRO-PHE-PRO-GLY-PRO-OH
• β-Casomorphin (1-6) (bovine)
• Beta-Casomorphin (1-6) (bovine)

• Inchi： 1S/C35H44N6O8/c36-25(19-23-12-14-24(42)15-13-23)33(46)40-17-5-10-28(40)32(45)38-26(20-22-7-2-1-3-8-22)34(47)41-18-4-9-27(41)31(44)37-21-30(43)39-16-6-11-29(39)35(48)49/h1-3,7-8,12-15,25-29,42H,4-6,9-11,16-21,36H2,(H,37,44)(H,38,45)(H,48,49)/t25-,26-,27-,28-,29-/m0/s1
• InChI Key： SSZXLHKYQBSDGE-ZIUUJSQJSA-N
• SMILES： O=C([C@H](CC1C=CC=CC=1)NC([C@@H]1CCCN1C([C@H](CC1C=CC(=CC=1)O)N)=O)=O)N1CCC[C@H]1C(NCC(N1CCC[C@H]1C(=O)O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 49
• Rotatable Bond Count: 17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Beta-Casomorphin (1-6) (bovine)

Comprehensive Analysis of Beta-Casomorphin (1-6) (bovine) (CAS No. 77434-43-6): Biological Significance and Research Applications

Beta-Casomorphin (1-6) (bovine), identified by the CAS No. 77434-43-6, is a bioactive peptide derived from bovine milk. This hexapeptide is a fragment of the larger beta-casein protein and has garnered significant attention in nutritional and pharmacological research due to its potential physiological effects. With growing interest in functional foods and bioactive peptides, this compound is frequently searched in contexts like "milk-derived opioids", "peptide therapeutics", and "dietary impact on gut health".

The peptide's structure (Tyr-Pro-Phe-Pro-Gly-Pro) classifies it as an opioid-like compound, though its activity is distinct from classical opioids. Researchers are particularly intrigued by its interaction with the mu-opioid receptor, which may influence digestive processes, immune modulation, and even neurological responses. Recent studies linking dietary peptides to gut-brain axis communication have further amplified interest in Beta-Casomorphin (1-6).

From a biochemical perspective, CAS No. 77434-43-6 exhibits stability under acidic conditions, making it relevant for studies on peptide absorption and bioavailability. Its resistance to enzymatic degradation in the gastrointestinal tract raises questions about its role in infant nutrition and adult metabolic health. These properties align with current trends in personalized nutrition and precision medicine, where users often search for terms like "milk peptides and digestion" or "food-derived neuropeptides".

In pharmaceutical applications, Beta-Casomorphin (1-6) (bovine) is investigated for its potential to modulate inflammatory pathways. Some hypotheses suggest it may affect intestinal permeability, a hot topic in research on leaky gut syndrome and autoimmune conditions. However, its effects appear dose-dependent, with studies emphasizing the need for further clinical validation—a nuance often overlooked in popular "health influencer" discussions.

The compound's commercial availability as a research chemical has expanded its use in in vitro and animal model studies. Laboratories employ it to explore peptide-receptor interactions, particularly in models of irritable bowel syndrome (IBS) and metabolic disorders. This aligns with frequent search queries like "casomorphins and IBS research" or "bovine peptides in lab studies", reflecting public interest in translational research.

Quality control for CAS No. 77434-43-6 involves rigorous HPLC purification and mass spectrometry verification, ensuring research reproducibility. Such technical details matter to scientists searching for "high-purity bioactive peptides" or "peptide synthesis standards". The compound's molecular weight (724.8 g/mol) and solubility profile also make it a candidate for advanced drug delivery systems, another trending topic in biomedical circles.

Ethical considerations surround Beta-Casomorphin (1-6) research, particularly regarding animal-derived compounds and vegan alternatives. These debates intersect with searches for "plant-based opioid peptides" and "synthetic casomorphin analogs", highlighting the compound's role in broader discussions about sustainable biomolecules.

Future research directions may explore structure-activity relationships of Beta-Casomorphin (1-6) fragments or their enzyme-resistant derivatives. Such investigations could answer frequent queries like "can milk peptides cross the blood-brain barrier?" or "do dietary peptides affect mood?"—questions reflecting public fascination with nutritional neuroscience.